![molecular formula C15H13NO4 B6397318 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% CAS No. 1261961-16-3](/img/structure/B6397318.png)
2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Ethylphenyl)-4-nitrobenzoic acid (EPNBA) is a chemical compound that has been used in a variety of scientific research applications, including the synthesis of novel compounds, the study of the mechanism of action, the exploration of biochemical and physiological effects, and the investigation of advantages and limitations for lab experiments.
Scientific Research Applications
2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% has been widely used in various scientific research applications, including the synthesis of new compounds, the study of the mechanism of action, the exploration of biochemical and physiological effects, and the investigation of advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% is not yet fully understood. However, it is believed to be involved in the regulation of cellular processes, such as gene expression, protein synthesis, and metabolic pathways. In addition, 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% may have an effect on the activity of enzymes and other proteins, as well as the biosynthesis of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% are not yet fully understood. However, it is believed to have an effect on the regulation of gene expression, protein synthesis, and metabolic pathways. In addition, 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% may have an effect on the activity of enzymes and other proteins, as well as the biosynthesis of certain compounds.
Advantages and Limitations for Lab Experiments
2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments, including its high purity (95%) and its low cost. However, there are several limitations associated with the use of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%, such as its potential toxicity and the difficulty of obtaining the compound in large quantities.
Future Directions
There are several potential future directions for research on 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95%, including exploring its biochemical and physiological effects in more detail, investigating its mechanism of action, and studying its potential applications in drug development. In addition, further research could be done on its advantages and limitations for laboratory experiments, as well as its potential toxicity and how it can be safely handled. Finally, research could be done on the synthesis of 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% and how it can be optimized for different applications.
Synthesis Methods
2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% can be synthesized from 4-ethylphenol and nitrobenzene in a two-step process. First, 4-ethylphenol is reacted with nitrobenzene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to produce 2-(4-ethylphenyl)-4-nitrobenzoic acid. This process can be further optimized by adjusting the reaction temperature and time. Second, the resultant 2-(4-Ethylphenyl)-4-nitrobenzoic acid, 95% is purified by recrystallization from a suitable solvent, such as methanol or ethanol. The final product is a white crystalline solid with a purity of 95%.
properties
IUPAC Name |
2-(4-ethylphenyl)-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-2-10-3-5-11(6-4-10)14-9-12(16(19)20)7-8-13(14)15(17)18/h3-9H,2H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYGVAIRAVKIFAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688990 |
Source
|
Record name | 4'-Ethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70688990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261961-16-3 |
Source
|
Record name | 4'-Ethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70688990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.